![molecular formula C11H9BrClN B1373078 6-Bromo-4-chloro-2,3-dimethylquinoline CAS No. 1203-70-9](/img/structure/B1373078.png)
6-Bromo-4-chloro-2,3-dimethylquinoline
Overview
Description
6-Bromo-4-chloro-2,3-dimethylquinoline is an organic compound with the molecular formula C11H9BrClN . It belongs to the class of heterocyclic aromatic organic compounds.
Molecular Structure Analysis
The molecular structure of 6-Bromo-4-chloro-2,3-dimethylquinoline consists of a quinoline core, which is a heterocyclic aromatic compound. The quinoline core is substituted at the 6th position with a bromine atom, at the 4th position with a chlorine atom, and at the 2nd and 3rd positions with methyl groups .Scientific Research Applications
Synthesis of Heterocyclic Compounds
6-Bromo-4-chloro-2,3-dimethylquinoline: is a valuable intermediate in the synthesis of various heterocyclic compounds. These structures are common in many biologically active molecules, such as those used in the treatment of Alzheimer’s disease and iron deficiency .
Development of Antimicrobial Agents
This compound can be utilized to create new derivatives with potential antimicrobial properties. The structural modifications can lead to the discovery of novel agents that combat resistant strains of bacteria and other pathogens .
Safety and Hazards
properties
IUPAC Name |
6-bromo-4-chloro-2,3-dimethylquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrClN/c1-6-7(2)14-10-4-3-8(12)5-9(10)11(6)13/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZHHYOXKPQQPNS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2C=CC(=CC2=C1Cl)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1203-70-9 | |
Record name | 6-bromo-4-chloro-2,3-dimethylquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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